(3S,4R)-4-phenylpyrrolidine-3-carboxylic acid hydrochloride
Overview
Description
(3S,4R)-4-phenylpyrrolidine-3-carboxylic acid hydrochloride, also known as (S,R)-PPC, is a chiral building block used in the synthesis of various compounds. It is a white crystalline powder with a molecular formula of C11H14ClNO2 and a molecular weight of 233.69 g/mol. This compound has gained significant attention in the scientific community due to its potential applications in drug discovery, particularly in the development of novel analgesics and antidepressants.
Scientific Research Applications
Chiral Building Block in Synthetic Chemistry
A practical and efficient synthesis approach for a key chiral building block similar to "(3S,4R)-4-phenylpyrrolidine-3-carboxylic acid hydrochloride" has been developed. This process, which achieved an 84% overall yield from its starting material, is significant for synthesizing biologically active compounds. The method features stereospecific and regioselective steps, highlighting the compound's utility in creating diverse molecular architectures with potential applications in pharmaceuticals and organic chemistry (Ohigashi, Kikuchi, & Goto, 2010).
Spectroscopic Analysis and Material Properties
The compound has been analyzed using various spectroscopic techniques, including X-ray diffraction, FT-IR, NMR, and UV-Visible spectroscopy. These studies provide valuable insights into its structure, thermodynamic parameters, and electronic properties. For instance, research on similar compounds has demonstrated their potential applications in nonlinear optics (NLO) due to their significant hyperpolarizability values. This suggests that "(3S,4R)-4-phenylpyrrolidine-3-carboxylic acid hydrochloride" and its derivatives could be explored for use in NLO materials, with potential applications in photonics and telecommunications (Devi et al., 2018).
Future Directions
properties
IUPAC Name |
(3S,4R)-4-phenylpyrrolidine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2.ClH/c13-11(14)10-7-12-6-9(10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDMOMQDXMDMSAV-BAUSSPIASA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)C(=O)O)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)C(=O)O)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-cyclohexylacetamide](/img/structure/B2831405.png)
![Ethyl 4-[(2,2-dimethoxyethyl)carbamoyl]piperidine-1-carboxylate](/img/structure/B2831411.png)
![2-[5-(2,4-Dichlorophenyl)furan-2-yl]-4-(4-fluorophenyl)-5-methyl-1H-imidazole](/img/structure/B2831414.png)
![3-(1-Benzofuran-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid](/img/structure/B2831420.png)
![2-(3,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B2831423.png)
![N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide](/img/structure/B2831424.png)
